Cas no 90084-67-6 (1-(3-Bromophenyl)-1-methylhydrazine)

1-(3-Bromophenyl)-1-methylhydrazine is a brominated phenylhydrazine derivative with the molecular formula C7H9BrN2. This compound features a hydrazine group substituted with a methyl group and a 3-bromophenyl moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The methylhydrazine group offers potential for further functionalization, enabling applications in agrochemical and medicinal chemistry. With high purity and stability under standard conditions, it is suitable for precise synthetic applications. Its structural properties make it valuable for developing novel compounds in drug discovery and material science.

1-(3-Bromophenyl)-1-methylhydrazine structure

90084-67-6 structure

Product Name:1-(3-Bromophenyl)-1-methylhydrazine

CAS No:90084-67-6

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD16304959

CID:2138367

PubChem ID:53401181

Update Time:2025-07-02

1-(3-Bromophenyl)-1-methylhydrazine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Bromophenyl)-1-methylhydrazine
- DB-362776
- Hydrazine, 1-(3-bromophenyl)-1-methyl-
- 90084-67-6
- PIMZGCVPOYOYGE-UHFFFAOYSA-N
- hydrazine, 1-(m-bromophenyl)-1-methyl-
- SCHEMBL156436
- AKOS022302706
- EN300-264895
- F1905-6510
- MFCD16304959
- N-(3-Bromo-phenyl)-N-methyl-hydrazine
- MDL： MFCD16304959
- Inchi： 1S/C7H9BrN2/c1-10(9)7-4-2-3-6(8)5-7/h2-5H,9H2,1H3
- InChI Key： PIMZGCVPOYOYGE-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N(C)N

Computed Properties

Exact Mass: 199.995
Monoisotopic Mass: 199.995
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 29.3Å²

1-(3-Bromophenyl)-1-methylhydrazine Pricemore >>

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